Cas no 101527-68-8 (2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI)
• CAS No: 101527-68-8
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 190644
• PubChem ID: 453162
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI)
• 1-((2R,6R)-6-(Hydroxymethyl)-1,4-dioxan-2-yl)uracil
• 1-[(2R,6R)-6-(Hydroxymethyl)-1,4-dioxan-2-yl]uracil
• (6-(Hydroxymethyl)-1,4-dioxan-2-yl)uracil
• 101527-68-8
• 2,4(1H,3H)-Pyrimidinedione, 1-(6-(hydroxymethyl)-1,4-dioxan-2-yl)-, (2R-cis)-
• 1-[(2R,6R)-6-(hydroxymethyl)-1,4-dioxan-2-yl]pyrimidine-2,4-dione
• 6-OHMe-1,4-dOX-U
• DTXSID40906299
• 4-Hydroxy-1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]pyrimidin-2(1H)-one
• 2,4(1H,3H)-Pyrimidinedione, 1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)-

• Inchi： 1S/C9H12N2O5/c12-3-6-4-15-5-8(16-6)11-2-1-7(13)10-9(11)14/h1-2,6,8,12H,3-5H2,(H,10,13,14)/t6-,8-/m1/s1
• InChI Key： ZSLKBIKKAYFZRU-HTRCEHHLSA-N
• SMILES： O1[C@H](CO)COC[C@@H]1N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 228.07466
• Monoisotopic Mass: 228.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.42
• Refractive Index: 1.549
• PSA: 88.1